8-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride
Overview
Description
8-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride is a chemical compound with the CAS Number: 2094226-27-2 . It has a molecular weight of 262.58 . The compound is typically stored at room temperature and comes in a powder form .
Molecular Structure Analysis
The InChI code for 8-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride is 1S/C10H12BrN.ClH/c11-9-5-4-8-3-1-2-6-12-10 (8)7-9;/h4-5,7,12H,1-3,6H2;1H . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
8-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride is a solid at room temperature . and should be stored in a dark place under an inert atmosphere .Scientific Research Applications
Anti-Cancer Agents
This compound could potentially be used in the development of novel anti-cancer agents . A study has shown that derivatives of 2,3,4,5-tetrahydro-1H-pyrido-[4,3-b]indole, which is structurally similar to 8-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine, have demonstrated high anti-tumor activity . These derivatives were designed by introducing an alkyl or aralkyl and a sulfonyl group, which are considered as the pharmacophores of some antitumor drugs . The antiproliferative activity of these compounds was evaluated against Hela, A549, HepG2, and MCF-7 cell lines using the MTT assay in vitro .
Molecular Docking Studies
The compound could also be used in molecular docking studies . These studies are crucial in drug discovery as they can help predict the orientation of one molecule to a second when bound to each other to form a stable complex .
Molecular Dynamics Simulations
Molecular dynamics simulations could be another application of this compound . These simulations are computer simulations of physical movements of atoms and molecules, and are used in various fields such as material science, physics, chemistry, and biology .
Safety and Hazards
This compound is labeled with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding contact with skin and eyes, avoiding formation of dust and aerosols, and using non-sparking tools .
Future Directions
Mechanism of Action
Target of Action
Benzazepines, a class of compounds to which this molecule belongs, are known to interact with various biological targets . They have been found to exhibit a wide range of biological activities, including acting as sodium channel blockers .
Mode of Action
Benzazepines are known to interact with their targets in various ways, depending on the specific derivative and target . For instance, some benzazepines act as sodium channel blockers .
Biochemical Pathways
For example, some benzazepines have been found to inhibit squalene synthase, affecting lipid metabolism .
Result of Action
Benzazepines have been found to exhibit a range of effects at the molecular and cellular level, including the inhibition of squalene synthase .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 8-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride. For instance, the compound is recommended to be stored at room temperature . Other environmental factors that could potentially influence the compound’s action include pH, presence of other substances, and specific conditions within the body.
properties
IUPAC Name |
8-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrN.ClH/c11-9-5-4-8-3-1-2-6-12-10(8)7-9;/h4-5,7,12H,1-3,6H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJLBKUQZVWTOKX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCNC2=C(C1)C=CC(=C2)Br.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrClN | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.57 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2094226-27-2 | |
Record name | 8-bromo-2,3,4,5-tetrahydro-1H-1-benzazepine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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